Cas no 158001-04-8 (Ethyl Imidazo1,2-apyridine-6-carboxylate)

• Product Name: Ethyl Imidazo1,2-apyridine-6-carboxylate
• CAS No: 158001-04-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD13176746
• CID: 135127
• PubChem ID: 11830209
• Update Time: 2025-05-21

Ethyl Imidazo1,2-apyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• Ethyl imidazo[1,2-a]pyridine-6-carboxylate
• IMidazo[1,2-a]pyridine-6-carboxylic acid, ethyl ester
• imidazo[1,2-a]pyridine-6-carboxylic acid ethyl ester
• Ethyl imidazo[1,2-a]piperidine-6-carboxylate
• QPESMSWFRPZADJ-UHFFFAOYSA-N
• 4976AD
• 6-carboethoxyimidazo[1,2-a]pyridine
• 6-carboethoxy imidazo[1,2-a]-pyridine
• AK153394
• ST24047171
• SB33948
• ethyl (imidazo[1,2-a]pyridin-5-yl)carboxylate; 6-carboethoxyimidazo[1,2-a]pyridine;
• MFCD13176746
• AS-9353
• 158001-04-8
• SCHEMBL2251313
• A883461
• AKOS015912261
• ethylimidazo[1,2-a]pyridine-6-carboxylate
• CS-0043130
• DB-265215
• Ethyl Imidazo1,2-apyridine-6-carboxylate

• MDL： MFCD13176746
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8-3-4-9-11-5-6-12(9)7-8/h3-7H,2H2,1H3
• InChI Key： QPESMSWFRPZADJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=NC=CN2C=1)=O

Computed Properties

• Exact Mass: 265.055
• Monoisotopic Mass: 265.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.63
• Boiling Point: 434.2°C at 760 mmHg
• Flash Point: 216.4°C
• Refractive Index: 1.655
• PSA: 59.30000
• LogP: 1.51100